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Compound of Interest

Compound Name: Amino-PEG4-C2-amine

Cat. No.: B1664902

Amino-PEG4-C2-amine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Amino-PEG4-C2-amine, a bifunctional
linker commonly utilized in the development of novel therapeutics, particularly in the field of
Proteolysis Targeting Chimeras (PROTACS). This document outlines its core physicochemical
properties and provides a structural representation for its application in advanced drug design
and bioconjugation strategies.

Core Physicochemical Properties

Amino-PEG4-C2-amine is a hydrophilic linker composed of a tetraethylene glycol (PEG4)
spacer flanked by two primary amine groups. This structure imparts desirable solubility
characteristics and provides reactive handles for conjugation to target proteins and E3 ligase
ligands. The key quantitative data for this molecule are summarized in the table below.
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Property Value References
Molecular Weight 236.31 g/mol [1112113114]
Chemical Formula C10H24N204 [1112][31[4]
CAS Number 68960-97-4 [1][2][3]
Appearance Colorless to light yellow liquid [2][4]

Purity >95% - 98.0% (by NMR) [4][5]

Chemical Structure

The structural arrangement of Amino-PEG4-C2-amine is fundamental to its function as a

flexible linker. The repeating ethylene glycol units provide hydrophilicity and the terminal
primary amines serve as versatile points of attachment for molecular payloads.

Amine Group
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Caption: Chemical structure of Amino-PEG4-C2-amine.

Experimental Protocols
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While specific experimental protocols are highly dependent on the application, the primary use
of Amino-PEG4-C2-amine involves standard bioconjugation techniques. A general workflow
for its use in conjugating a protein of interest to a small molecule is outlined below.
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Caption: Generalized workflow for bioconjugation.

This guide serves as a foundational resource for the application of Amino-PEG4-C2-amine in
research and development. For detailed experimental procedures, it is recommended to
consult peer-reviewed literature specific to the desired application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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